N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H14N4O4S/c22-15(19-12-1-2-13-14(9-12)24-8-7-23-13)10-26-17-21-20-16(25-17)11-3-5-18-6-4-11/h1-6,9H,7-8,10H2,(H,19,22)
• InChI Key: JPTUQGXUAKCFJB-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NN=C(O3)C4=CC=NC=C4
• Molecular Formula: C17H14N4O4S
• Molecular Weight: 370.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C17H14N4O4S and its molecular weight is 370.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Hemolytic Agents

A study focused on synthesizing N-substituted derivatives of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}acetamides demonstrated potential antimicrobial and hemolytic activities. These compounds were found to be active against selected microbial species to varying extents, with one compound, in particular, showing high activity against a panel of microbes. This series of compounds exhibited lower toxicity, making them candidates for further biological screening (Rehman et al., 2016).

Metabolic Stability in Drug Development

Another study investigated the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors. The study aimed to improve metabolic stability by exploring various 6,5-heterocycles as alternatives to the benzothiazole ring, leading to the identification of compounds with similar in vitro potency and in vivo efficacy (Stec et al., 2011).

Enzyme Inhibition and Anticancer Potential

Research into N-substituted derivatives of 1,3,4-oxadiazole and acetamide derivatives of ethyl nipecotate revealed antibacterial and anti-enzymatic properties, with some compounds showing good inhibitor profiles against gram-negative bacterial strains and low potential against lipoxygenase (LOX) enzyme (Nafeesa et al., 2017).

Antioxidant and Antibacterial Activities

A novel series of 2-benzylsulfanyl-nicotinic acid-based 1,3,4-oxadiazoles was synthesized and evaluated for antimicrobial and antimycobacterial activities. Some compounds showed promising activity against Escherichia coli and antitubercular activity, although no significant antitumor activity was observed (Patel et al., 2013).